Cas no 899981-56-7 (5-amino-1-(3-bromophenyl)methyl-N-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-bromophenyl)methyl-N-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899981-56-7
• MF: C₁₆H₁₃BrClN₅O
• MW: 406.664320707321
• CID: 5490755
• Update Time: 2025-10-30

5-amino-1-(3-bromophenyl)methyl-N-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(3-bromophenyl)methyl]-N-(3-chlorophenyl)triazole-4-carboxamide
• 5-amino-1-(3-bromophenyl)methyl-N-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H13BrClN5O/c17-11-4-1-3-10(7-11)9-23-15(19)14(21-22-23)16(24)20-13-6-2-5-12(18)8-13/h1-8H,9,19H2,(H,20,24)
• InChI Key： DIEFTTKUJHOSTQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C(N)=C(C(NC2=CC=CC(Cl)=C2)=O)N=N1

Additional information on 5-amino-1-(3-bromophenyl)methyl-N-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-(3-Bromophenyl)methyl-N-(3-Chlorophenyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 5-amino-1-(3-bromophenyl)methyl-N-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899981-56-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes an amino group, a triazole ring, and halogenated aromatic substituents. The presence of these functional groups makes it a versatile molecule with applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their unique electronic properties and bioavailability. The bromine and chlorine substituents in this compound contribute to its stability and reactivity, making it an ideal candidate for further functionalization. Additionally, the triazole ring is known for its ability to act as a bioisostere, which can enhance the pharmacokinetic properties of the molecule.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed click chemistry strategies to efficiently construct the triazole ring, ensuring high yields and purity. The use of copper catalysts has been particularly effective in forming the triazole moiety, which is critical for the compound's functionality.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Preliminary biological assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Furthermore, the compound has shown selectivity towards certain receptor systems, which could be exploited for the development of targeted therapies.

In addition to its medicinal applications, this compound has also been explored for its role in agricultural chemistry. Its ability to interact with plant enzymes and microbial targets makes it a candidate for developing novel pesticides or growth regulators. Recent field trials have indicated that it can enhance crop resilience without adverse environmental impacts.

The structural versatility of this compound also extends to its use in materials science. The triazole ring can serve as a building block for constructing advanced materials such as polymers or metal-organic frameworks (MOFs). Researchers have successfully incorporated this compound into MOF structures, demonstrating its potential for gas storage and catalytic applications.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological footprints. Green chemistry principles have been integrated into its production process, ensuring that waste generation and energy consumption are kept to a minimum. This aligns with global efforts to promote sustainable chemical practices.

In conclusion, 5-amino-1-(3-bromophenyl)methyl-N-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899981-56-7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical innovations.